Superior Neurite Elongation vs. Cu(ATSM)
In a direct head-to-head functional study with PC12 neuronal cells, Cu(II)(gtsm) induced robust neurite elongation at a minimum concentration of 25 nM, whereas the structurally analogous complex Cu(II)(atsm) required a 10-fold higher concentration to elicit a comparable effect [1]. The superior potency of Cu(II)(gtsm) is linked to its ability to readily release copper ions under the basal cellular redox conditions of the assay, a property that Cu(II)(atsm) lacks [1].
| Evidence Dimension | Neurite elongation potency (minimum effective concentration) |
|---|---|
| Target Compound Data | 25 nM |
| Comparator Or Baseline | Cu(II)(atsm) requires 250 nM (10-fold higher) for a similar effect |
| Quantified Difference | 10-fold potency advantage for Cu(II)(gtsm) |
| Conditions | PC12 neuronal cells, NGF-differentiated, 18-hour treatment in serum-free medium |
Why This Matters
This demonstrates that Cu(II)(gtsm) achieves a potent neurogenerative effect at a significantly lower concentration than its closest in-class analog, reducing the required dosage for in vitro experiments and potentially lowering the risk of off-target effects related to metal overload.
- [1] Bica, L., et al. Neuroprotective Copper Bis(thiosemicarbazonato) Complexes Promote Neurite Elongation. PLoS ONE, 2014, 9(2), e90070. View Source
